Cas no 22737-36-6 (O-(Trimethylsilyl)hydroxylamine)

• Product Name: O-(Trimethylsilyl)hydroxylamine
• CAS No: 22737-36-6
• MF: C₃H₁₁NOSi
• MW: 105.211041688919
• MDL: MFCD00010872
• CID: 52134
• PubChem ID: 24867596
• Update Time: 2025-05-25

O-(Trimethylsilyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(Trimethylsilyl)hydroxylamine
• Aminoxytrimethylsilane
• O-trimethylsilylhydroxylamine
• 0-Trimethylsilylhydroxylamine
• trimethylsiloxyamine
• trimethylsilyloxy amine
• Hydroxylamine, O-(trimethylsilyl)-
• O-TMS-hydroxylamine
• TMSONH2
• (Aminooxy)trimethylsilane
• C3H11NOSi
• O-(Trmethylslyl)hydroxylamne
• O-trimethylsilyl hydroxylamine
• O-trimethylsilyl-hydroxylamine
• O-(Trimethylsilylhydroxyl)amine
• O-(trimethylsilyl)hydroxyl-amine
• AEKHNNJSMVVESS-UHFFFAOYSA-N
• 1405
• DTXSID40370436
• AS-40680
• AKOS004115263
• J-014832
• J-523808
• MFCD00010872
• A816331
• O-(Trimethylsilyl)hydroxylamine, technical grade, 90%
• SCHEMBL5769
• FT-0638247
• 22737-36-6
• T1669
• AKOS MSC-0140
• O-(TRIMETHYLSILYL)HYDROXYLAMINE, TECH., 90%
• O-(TRIMETHYLSILYL)HYDROXYLAMINE,PRACT
• O-(Trimethylsilyl)hydroxylamine,97%
• 97% Min.
• DTXCID70321471
• DB-009789

• MDL： MFCD00010872
• Inchi： 1S/C3H11NOSi/c1-6(2,3)5-4/h4H2,1-3H3
• InChI Key： AEKHNNJSMVVESS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)ON
• BRN： 2035893

Computed Properties

• Exact Mass: 105.06100
• Monoisotopic Mass: 105.060990509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 40.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 105°C(lit.)
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.405(lit.)
• PSA: 35.25000
• LogP: 1.41190
• Solubility: Not determined
• pka: 3.28±0.70(Predicted)

O-(Trimethylsilyl)hydroxylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：No
• Storage Condition：0-10°C
• Risk Phrases：R11; R34
• Packing Group：II
• Safety Term：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on O-(Trimethylsilyl)hydroxylamine

Comprehensive Overview of O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6): Properties, Applications, and Innovations

O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6) is a specialized organosilicon compound widely recognized for its unique chemical properties and versatile applications in organic synthesis and material science. This compound, often abbreviated as TMS-hydroxylamine, serves as a critical reagent in the protection of hydroxylamine derivatives and the synthesis of nitrogen-containing molecules. Its molecular structure, featuring a trimethylsilyl (TMS) group bonded to a hydroxylamine moiety, enables selective reactivity under mild conditions, making it a preferred choice for researchers and industrial chemists.

In recent years, the demand for O-(Trimethylsilyl)hydroxylamine has surged due to its role in pharmaceutical intermediates and agrochemical formulations. With the growing emphasis on green chemistry, this compound has gained attention for its ability to reduce waste and improve reaction efficiency. Researchers are also exploring its potential in polymer science, where it acts as a crosslinking agent or modifier for silicon-based materials. The compound’s stability and compatibility with various solvents further enhance its utility in high-value applications.

One of the most frequently asked questions about CAS No. 22737-36-6 revolves around its handling and storage. While the compound is not classified as hazardous under standard conditions, proper precautions—such as storage in anhydrous environments and avoidance of strong oxidizers—are recommended to maintain its integrity. Analytical techniques like NMR spectroscopy and GC-MS are commonly employed to verify its purity, which is crucial for sensitive synthetic protocols. Suppliers often highlight its ≥98% purity grade, ensuring consistency for laboratory and industrial use.

The synthesis of O-(Trimethylsilyl)hydroxylamine typically involves the reaction of hydroxylamine with chlorotrimethylsilane in the presence of a base. This process, though straightforward, requires precise control of stoichiometry and reaction conditions to avoid byproducts. Innovations in catalytic methods have further optimized its production, aligning with sustainability goals. For instance, recent studies suggest that heterogeneous catalysts can reduce energy consumption and improve yields, addressing cost and environmental concerns.

From an SEO perspective, keywords such as "TMS-hydroxylamine synthesis", "CAS 22737-36-6 applications", and "buy O-(Trimethylsilyl)hydroxylamine" are highly searched, reflecting user interest in procurement and technical details. Additionally, the compound’s relevance to trending topics like bioconjugation and click chemistry has expanded its visibility in scientific communities. As the demand for tailored silicon-based reagents grows, O-(Trimethylsilyl)hydroxylamine continues to be a focal point for innovation, bridging gaps between academia and industry.

In conclusion, O-(Trimethylsilyl)hydroxylamine (CAS No. 22737-36-6) exemplifies the intersection of functionality and adaptability in modern chemistry. Its applications span drug discovery, materials engineering, and sustainable synthesis, making it indispensable for cutting-edge research. By staying abreast of advancements in production techniques and expanding its utility in emerging fields, this compound is poised to remain a cornerstone of chemical innovation.